Cas no 623-47-2 (ethyl propiolate)

• Product Name: ethyl propiolate
• CAS No: 623-47-2
• MF: C₅H₆O₂
• MW: 98.0999417304993
• MDL: MFCD00009184
• CID: 39128
• PubChem ID: 12182
• Update Time: 2025-04-18

ethyl propiolate Chemical and Physical Properties

Names and Identifiers

• ACETYLENECARBOXYLIC ACID ETHYL ESTER
• EPL
• ETHYL ACETYLENECARBOXYLATE
• ETHYL PROPIOLATE
• PROPARGYLIC ACID ETHYL ESTER
• PROPIOLIC ACID ETHYL ESTER
• (Ethoxycarbonyl)acetylene
• 2-Propynoic acid, ethyl ester
• Ethyl 2-propynoate
• Ethyl propynoate
• Ethyl acetylenecarboxylate~Propiolic acid ethyl ester~Propynoic acid ethyl ester
• prop-2-ynoic acid ethyl ester
• Carboethoxyacetylene
• Ethyl acetylenemonocarboxylate
• Ethyl propargylate
• ethyl prop-2-ynoate
• Propynoic acid ethyl ester
• Z104478880
• NSC 60551
• UNII-W235G5U52S
• STR01248
• 31762-50-2
• CHEBI:51740
• P0529
• ethyl propio late
• NSC-60551
• DTXSID80211359
• J-521279
• 623-47-2
• ethanol propiolate
• EN300-20562
• Propiolic acid, ethyl ester
• AM20100525
• NS00035015
• Q27122726
• W235G5U52S
• ethyl propalate
• ethyl propioloate
• CHEMBL53384
• Ethyl propiolate;
• Ethyl propiolate, 99%
• FT-0695777
• F0001-1671
• CS-0015842
• ethyl-2-propynate
• MFCD00009184
• ethyl propio-late
• A833725
• FT-0625791
• AKOS005173738
• ETHYL PROPIOLATE [MI]
• EINECS 210-795-8
• NSC60551
• BB 0258015
• J-802201
• 2-propynoic acid ethyl ester
• AI3-37704
• STL197580
• ALBB-013040
• BBL104247
• DB-254734
• FE02350
• 2Propynoic acid, ethyl ester
• DTXCID30133850
• 210-795-8
• ethyl propiolate

• MDL： MFCD00009184
• Inchi： 1S/C5H6O2/c1-3-5(6)7-4-2/h1H,4H2,2H3
• InChI Key： FMVJYQGSRWVMQV-UHFFFAOYSA-N
• SMILES： O(C(C#C)=O)CC
• BRN： 878250

Computed Properties

• Exact Mass: 98.03680
• Monoisotopic Mass: 98.036779430 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 98.10
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.968 g/mL at 25 °C(lit.)
• Melting Point: 9 ºC
• Boiling Point: 119°C
• Flash Point: Fahrenheit: 77 ° f < br / > Celsius: 25 ° C < br / >
• Refractive Index: n20/D 1.412(lit.)
• Solubility: Miscible with alcohol.
• Water Partition Coefficient: miscible
• PSA: 26.30000
• LogP: 0.18270
• Merck: 3846
• FEMA: 2693
• Sensitiveness: Sensitive to air
• Solubility: Slightly soluble in water.

ethyl propiolate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36-S37/39-S16
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R36/37/38
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters